Cas no 54876-90-3 (benzaldehyde, 2-methyl-6-(1-methylethyl)- (9ci))
54876-90-3 structure
Product Name:benzaldehyde, 2-methyl-6-(1-methylethyl)- (9ci)
CAS No:54876-90-3
MF:C11H14O
MW:162.228263378143
CID:943011
PubChem ID:12467047
Update Time:2025-04-19
benzaldehyde, 2-methyl-6-(1-methylethyl)- (9ci) Chemical and Physical Properties
Names and Identifiers
-
- benzaldehyde, 2-methyl-6-(1-methylethyl)- (9ci)
- 2-methyl-6-propan-2-ylbenzaldehyde
- BENZALDEHYDE, 2-METHYL-6-(1-METHYLETHYL)-
- 2-Isopropyl-6-methylbenzaldehyde
- DTXSID10499406
- DB-325746
- 2-Methyl-6-(propan-2-yl)benzaldehyde
- AKOS006345548
- 6-Isopropyl-2-methylbenzaldehyde
- SCHEMBL6216932
- RNGMRNOGEALOPW-UHFFFAOYSA-N
- Benzaldehyde,2-methyl-6-(1-methylethyl)-(9ci)
- 2-isopropyl-6-methylbenzaldehyd
- 54876-90-3
- starbld0018495
-
- Inchi: 1S/C11H14O/c1-8(2)10-6-4-5-9(3)11(10)7-12/h4-8H,1-3H3
- InChI Key: RNGMRNOGEALOPW-UHFFFAOYSA-N
- SMILES: O=CC1C(C)=CC=CC=1C(C)C
Computed Properties
- Exact Mass: 162.104465066g/mol
- Monoisotopic Mass: 162.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 17.1Ų
benzaldehyde, 2-methyl-6-(1-methylethyl)- (9ci) Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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